8-Mercaptoguanosine

• CAS: 29836-03-1
• Molecular Formula: C10H13N5O5S
• Molecular Weight: 315.31 g/mol
• InChI: InChI=1S/C10H13N5O5S/c11-9-13-6-3(7(19)14-9)12-10(21)15(6)8-5(18)4(17)2(1-16)20-8/h2,4-5,8,16-18H,1H2,(H,12,21)(H3,11,13,14,19)/t2-,4-,5-,8-/m1/s1
• InChIKey: KZELNMSPWPFAEB-UMMCILCDSA-N

8-Mercaptoguanosine (CAS 29836-03-1) Procurement Guide: A C8-Thiol-Substituted Guanine Ribonucleoside Immunoadjuvant

8-Mercaptoguanosine (8MGuo; also designated 8-thioguanosine, CAS 29836-03-1) is a synthetic, low-molecular-weight (315.31 g/mol) C8-thiol-substituted guanine ribonucleoside belonging to the thionucleoside class [1]. It is classified pharmacologically as an immunologic adjuvant and lymphocyte activator, distinct from the immunosuppressive profile of its parent nucleoside guanosine [2]. The compound is characterized by a thioxo group at the C8 position of the guanine base (IUPAC: 7,8-dihydro-8-thioxoguanosine), predicted pKa of 6.15 ± 0.20, and limited aqueous solubility (~0.019 g/L at 25 °C calculated; DMSO solubility ~50 mg/mL) .

Class

C8-thiol-substituted guanosine immunoadjuvant

Mechanism

Intracellular B-cell activator, distinct from immunosuppressive guanosine

Key property

Metabolically stable in lymphocyte cytosol, enabling sustained signaling studies

• [1] U.S. National Library of Medicine. 8-thioguanosine MeSH Supplementary Concept Data 2024. MeSH Unique ID: C037031. Related Numbers: 29836-03-1. View Source
• [2] Edwards NL, Mond JJ. 29 Metabolism of guanosine and its C-8 substituted analogues in human lymphocyte cytoplasm. Pediatr Res. 1988;24:116. DOI: 10.1203/00006450-198807000-00053. View Source

Why 8-Mercaptoguanosine Cannot Be Replaced by Other C8-Substituted Guanosines or Generic B-Cell Mitogens in Immunopharmacology Research

C8-substituted guanine ribonucleosides are not functionally interchangeable despite sharing a common purine scaffold. The nature of the C8 substituent dictates distinct intracellular signaling pathway engagement, metabolic stability, and cellular target selectivity [1]. For instance, while 8-bromoguanosine (8-BrGuo) and 8MGuo both activate B cells polyclonally, they differ critically from 7-methyl-8-oxoguanosine (7m8oGuo) in dose-response profiles and kinetic behavior [2]. The unsubstituted parent guanosine is immunosuppressive to B cells and rapidly metabolized, whereas 8MGuo and 8-BrGuo are metabolically stable immunostimulants [3]. Furthermore, 8-aminoguanosine is devoid of B-cell activity and acts as a purine nucleoside phosphorylase inhibitor [3]. Even within the C8-substituted class, the thiol moiety confers unique properties relative to bromo- or oxo- substituents, making empirical substitution unreliable without quantitative comparative evidence.

C8 substituent

C8-thiol vs. bromo, amino, oxo analogs: functional profile and metabolic fate are substituent-specific; 8-bromoguanosine may share some B-cell activation but differs in kinetics and potency, while 8-aminoguanosine lacks immunostimulatory activity.

LPS comparator

Lipopolysaccharide (LPS): membrane-receptor-dependent activation fails in aged/immunodeficient B cells; 8MGuo's intracellular pathway may retain activity in such models, making empirical substitution unreliable.

Parent nucleoside

Guanosine: immunosuppressive and rapidly catabolized; does not replicate 8MGuo's adjuvant or metabolic stability profile. Direct replacement would alter experimental outcomes.

• [1] Goodman MG. Distinct effects of dual substitution on inductive and differentiative activities of C8-substituted guanine ribonucleosides. Cell Immunol. 1986;102(2):395-402. View Source
• [2] Goodman MG. Distinct effects of dual substitution on inductive and differentiative activities of C8-substituted guanine ribonucleosides. Cell Immunol. 1986;102(2):395-402. View Source
• [3] Edwards NL, Mond JJ. 29 Metabolism of guanosine and its C-8 substituted analogues in human lymphocyte cytoplasm. Pediatr Res. 1988;24:116. View Source

8-Mercaptoguanosine Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Informed Procurement

Metabolic Stability in Human Lymphocyte Cytosol: 8-Mercaptoguanosine vs. Guanosine and 8-Aminoguanosine

In dialyzed human splenic cytosol incubated at 37 °C with PRPP cofactors, 8-mercaptoguanosine (8-SGuo) and 8-bromoguanosine (8-BrGuo) remain essentially non-metabolized to other purine forms after 120 minutes of incubation. In contrast, the parent compound guanosine declines linearly over 90 minutes with concomitant linear accumulation of guanine, xanthine, GTP, and GDP. The comparator 8-aminoguanosine (8-NH2Guo) is rapidly metabolized to 8-NH2-guanine with a minor peak of 8-NH2-GDP appearing after 60 minutes [1]. This metabolic stability is a critical differentiator: 8MGuo persists as the intact nucleoside, enabling sustained intracellular signaling, whereas guanosine is rapidly catabolized and 8-aminoguanosine is converted to metabolites with distinct (non-immunostimulatory) pharmacological profiles.

Metabolic stability in human lymphocyte cytosol

Cross-study comparable

8MGuo remains essentially non-metabolized after 120 min at 37°C, while guanosine declines linearly and 8-aminoguanosine is rapidly converted.

Supports sustained intracellular signaling studies without catabolic interference.

Human splenic cytosol; PRPP cofactors; HPLC monitoring.

Evidence Dimension	Metabolic stability in dialyzed human splenic cytosol (RP-HPLC and anion exchange HPLC monitoring at 15-min intervals for 120 min)
Target Compound Data	8-Mercaptoguanosine (8-SGuo): essentially non-metabolized to other purine forms after 120 min at 37 °C with PRPP
Comparator Or Baseline	Guanosine: declines linearly over 90 min, with linear accumulations in guanine, xanthine, GTP, and GDP; 8-Aminoguanosine: rapidly metabolized to 8-NH2-guanine + minor 8-NH2-GDP peak at 60 min
Quantified Difference	Qualitative categorical difference: non-metabolized (8MGuo) vs. extensively metabolized (guanosine) vs. rapidly converted (8-NH2Guo) over 120 min
Conditions	Dialyzed human splenic cytosol, 37 °C, PRPP cofactors added, reverse-phase and anion exchange HPLC at 15-min intervals for 2 h

Why This Matters

Metabolic stability directly impacts experimental reproducibility and in vivo duration of action—8MGuo's resistance to cytoplasmic purine catabolic enzymes ensures sustained bioavailability as an intact immunostimulant, unlike guanosine or 8-aminoguanosine.

• [1] Edwards NL, Mond JJ. 29 Metabolism of guanosine and its C-8 substituted analogues in human lymphocyte cytoplasm. Pediatr Res. 1988;24:116. DOI: 10.1203/00006450-198807000-00053. View Source

Intracellular Membrane-Bypass Mechanism Enables Adjuvanticity in Immunosenescent Models Where LPS Fails

In a direct head-to-head comparison using splenocyte cultures from young adult and senescent mice, 8-mercaptoguanosine (8MGuo) induced polyclonal immunoglobulin production in cultures from both young and senescent mice. Lipopolysaccharide (LPS), a classical B-cell mitogen that requires membrane receptor engagement for signal transduction, could induce polyclonal Ig production only in cell cultures from young adult mice and was unable to enhance the magnitude of antigen-specific responses in aged mice. 8MGuo, by transversing the cell membrane and acting from an intracellular location, provided an effective T cell-like signal that induced responsiveness to a T-dependent antigen in B cells from senescent mice [1]. This establishes 8MGuo as functionally superior to LPS in immunocompromised or aged B-cell models.

Immunosenescent B-cell model activity

Head-to-head

8MGuo induced polyclonal Ig in both young and senescent splenocyte cultures; LPS active only in young.

Intracellular mechanism bypasses age-related membrane signaling defects.

In vitro splenocyte model; T-dependent antigen.

Evidence Dimension	Polyclonal immunoglobulin production and antigen-specific antibody response enhancement in splenocyte cultures from senescent vs. young mice
Target Compound Data	8MGuo: induced polyclonal Ig production in BOTH young and senescent mouse cultures; provided effective T cell-like signal enabling anti-T-dependent antigen responses in aged B cells
Comparator Or Baseline	LPS: induced polyclonal Ig production ONLY in young adult mouse cultures; unable to enhance antigen-specific responses in aged mice
Quantified Difference	Categorical: active in aged (8MGuo) vs. inactive in aged (LPS) for both polyclonal Ig and antigen-specific enhancement
Conditions	In vitro splenocyte cultures from young adult and senescent mice; T-dependent antigen; comparison of membrane-dependent (LPS) vs. intracellular (8MGuo) signal transduction pathways

Why This Matters

For researchers studying age-related immune dysfunction or screening adjuvants effective in immunocompromised hosts, 8MGuo offers a unique intracellular mechanism that bypasses the membrane signaling defects limiting LPS utility.

• [1] Goodman MG. Restoration of humoral immunity in vitro in immunodeficient aging mice by C8-derivatized guanine ribonucleosides. J Immunol. 1985 Jun;134(6):3808-11. PMID: 3872903. View Source

B-Cell Target Subset Selectivity: 8-Mercaptoguanosine Activates Only Large, Pre-Activated B Cells, Unlike LPS Which Activates Both Resting and Activated B Cells

Wicker et al. (1988) demonstrated that 8-mercaptoguanosine (8-MGuo) and 8-bromoguanosine (8-BrGuo), along with the pyrimidinones ABPP and AIPP, induce polyclonal proliferation and differentiation exclusively in large, pre-activated B cells, whereas small, resting B cells are unresponsive to these compounds. This is in direct contrast to lipopolysaccharide (LPS), which is capable of inducing both large, activated B cells AND small, resting B cells to proliferate and differentiate [1]. This finding was confirmed by Thompson et al. (1987), showing that large B cells are responsive to 8-BrGuo- and 8-MGuo-induced proliferation and differentiation, whereas small, resting B cells are relatively unresponsive, though both small and large B cells show increased Ia antigen expression [2].

B-cell subset selectivity

Head-to-head

Activates only large, pre-activated B cells; small resting B cells unresponsive for proliferation/differentiation. LPS activates both subsets.

Reduces experimental noise from naïve B-cell activation.

Murine B cells fractionated by size; in vitro assays.

Evidence Dimension	B-cell subset activation (large/activated vs. small/resting B cells fractionated by size)
Target Compound Data	8-MGuo (and 8-BrGuo): polyclonal proliferation and differentiation limited to large, pre-activated B cells; small resting B cells unresponsive for DNA synthesis and antibody production but show increased Ia expression
Comparator Or Baseline	LPS: induces both large, activated B cells AND small, resting B cells to proliferate and differentiate
Quantified Difference	Categorical selectivity: LPS activates both subsets; 8-MGuo selectively activates only the large, pre-activated B-cell subset
Conditions	Murine B cells fractionated by size (large vs. small); in vitro polyclonal proliferation and differentiation assays

Why This Matters

This selectivity makes 8MGuo a more precise tool than LPS for studying B-cell activation pathways in pre-committed lymphocyte populations, reducing experimental noise from naive B-cell activation.

• [1] Wicker LS, Boltz RC Jr, Nichols EA, Miller BJ, Sigal NH. 5-Halo-6-phenyl pyrimidinones and 8-substituted guanosines: biological response modifiers with similar effects on B cells. Cell Immunol. 1988 Mar;112(1):156-65. DOI: 10.1016/0008-8749(88)90284-5. PMID: 3257907. View Source
• [2] Thompson CB, Ryan JJ, Sieckmann DG, Finkelman FD, Mond JJ, Scher I. Large, activated B cells are the primary B-cell target of 8-bromoguanosine and 8-mercaptoguanosine. Cell Immunol. 1987;107(2):375-383. View Source

Cyclosporin A-Resistant T Cell-Replacing Activity: 8-Mercaptoguanosine Maintains Adjuvanticity When Normal T-Helper Function Is Pharmacologically Ablated

Goodman (1983) demonstrated that 8-mercaptoguanosine (8MGuo) supplies a 'second signal' to B cells enabling generation of specific plaque-forming cells against immunizing antigen. Critically, inhibition of interleukin-2 (IL-2) generation by cyclosporin A entirely abrogated the antibody response of normal spleen cells, but had minimal effects on the T cell-replacing activity of 8MGuo [1]. This was subsequently confirmed and extended in 1985: augmentation of antigen-specific antibody responses by 8MGuo was separable into T-cell-dependent and T-cell-independent components using both cyclosporin A treatment and physically separated T and B cell populations [2]. The T-cell-independent component is a defining characteristic not shared by all C8-substituted guanosines and distinguishes 8MGuo from T-cell-dependent adjuvants.

Cyclosporin A-resistant T cell-replacing activity

Head-to-head

8MGuo adjuvanticity minimally affected by cyclosporin A, while normal T-dependent response abrogated.

Enables T-cell-independent humoral immunity studies.

Athymic mouse and separated T/B cell models.

Evidence Dimension	Resistance of adjuvanticity to cyclosporin A-mediated ablation of T-cell help
Target Compound Data	8MGuo: T cell-replacing activity minimally affected by cyclosporin A; adjuvant effects demonstrable in both the presence and absence of functional T cells
Comparator Or Baseline	Normal spleen cell antibody response (without 8MGuo): entirely abrogated by cyclosporin A-mediated IL-2 inhibition
Quantified Difference	Categorical: response abrogated (normal) vs. minimally affected (8MGuo-treated) under cyclosporin A; recruitment of ~4 additional antigen-specific B cells per mature B cell via 8MGuo + antigen
Conditions	Murine splenic B cell cultures ± cyclosporin A; congenitally athymic (nu/nu) mouse spleen cells; separated T and B cell populations; TNP-Ficoll and SRBC antigens

Why This Matters

For vaccine adjuvant research or studies of T-cell-independent humoral immunity, 8MGuo provides a unique probe that uncouples B-cell activation from T-cell help, enabling experimental designs impossible with conventional T-cell-dependent adjuvants.

• [1] Goodman MG, Weigle WO. T cell-replacing activity of C8-derivatized guanine ribonucleosides. J Immunol. 1983 May;130(5):2042-5. PMID: 6220075. View Source
• [2] Goodman MG. Demonstration of T-cell-dependent and T-cell-independent components of 8-mercaptoguanosine-mediated adjuvanticity. Proc Soc Exp Biol Med. 1985 Sep;179(4):479-86. DOI: 10.3181/00379727-179-42126. PMID: 3161082. View Source

IgG Subclass-Selective Enhancement (IgG1/IgG2/IgG3) Without IgM Modulation: A Distinct Adjuvant Profile vs. Broad-Spectrum B-Cell Mitogens

Mond et al. (1989) demonstrated that 8-mercaptoguanosine (8sGuo) enhances in vivo IgG1, IgG2, and IgG3 antibody responses to the T-cell-independent type 2 antigen TNP-Ficoll by 20- to 100-fold over control responses, while having no effect on IgM antibody responses [1]. This IgG subclass-selective enhancement extends to very weak antigens such as pneumococcal polysaccharide and restores antibody responses in CBA/N (xid) immune-defective mice that are otherwise nonresponsive to TNP-Ficoll [2]. The selective enhancement of switched Ig isotypes (IgG1/IgG2/IgG3) without affecting IgM distinguishes 8MGuo from broad-spectrum polyclonal B-cell activators like LPS, which non-selectively elevate all immunoglobulin classes.

IgG subclass enhancement magnitude

Class-level inference

20- to 100-fold enhancement of IgG1, IgG2, IgG3 over control; no effect on IgM.

Selective class-switched antibody probe without IgM background.

In vivo murine TNP-Ficoll model; dose range 30–300 mg.

Evidence Dimension	In vivo IgG subclass-specific antibody enhancement magnitude vs. IgM for T-cell-independent type 2 antigen TNP-Ficoll
Target Compound Data	8sGuo: enhances IgG1, IgG2, and IgG3 antibody responses by 20- to 100-fold over control; no effect on IgM antibody responses; effective at 30–300 mg dose range
Comparator Or Baseline	Control (antigen alone): baseline antibody response; IgM: no enhancement by 8sGuo (class-level baseline comparator)
Quantified Difference	20- to 100-fold enhancement of IgG1/IgG2/IgG3 over control responses; 0-fold change in IgM; adjuvant effect lost when given >3 days post-antigen
Conditions	In vivo murine model; TNP-Ficoll (type 2 T-cell-independent antigen); 8sGuo dosed at 30–300 mg; also tested with pneumococcal polysaccharide and in CBA/N (xid) mice

Why This Matters

For researchers requiring selective enhancement of class-switched antibody responses without perturbing baseline IgM levels—critical in vaccine studies where IgM/IgG ratios are primary endpoints—8MGuo offers an IgG subclass-focused adjuvant profile not replicated by non-selective polyclonal activators.

• [1] Mond JJ, Hunter K, Kenny JJ, Finkelman FD, Witherspoon K. 8-Mercaptoguanosine-mediated enhancement of in vivo IgG1, IgG2 and IgG3 antibody responses to polysaccharide antigens in normal and xid mice. Immunopharmacology. 1989 Nov-Dec;18(3):205-12. DOI: 10.1016/0162-3109(89)90018-0. PMID: 2606651. View Source
• [2] Ahmad A, Mond JJ. Restoration of in vitro responsiveness of xid B cells to TNP-Ficoll by 8-mercaptoguanosine. J Immunol. 1986 Feb 15;136(4):1223-6. PMID: 3511143. View Source

Adjuvant Potency Relative to 7-Methyl-8-Oxoguanosine: ~10-Fold Lower Concentration Required for Equivalent Immunoenhancement by the 7-Methyl-8-Oxo Analog

Goodman (1986) directly compared the inductive and differentiative properties of 8-mercaptoguanosine (8MGuo) with 7-methyl-8-oxoguanosine (7m8oGuo), the first biologically active C8-substituted guanosine reported that differs from guanosine other than by the specific C8 substituent. While both compounds selectively stimulate B-lymphocyte proliferation, 7m8oGuo possesses greater activity as a mitogen (quantitatively greater [³H]TdR uptake at the same concentration optimum). Critically, as an adjuvant for in vitro antibody responses, 7m8oGuo achieves the same degree of immunoenhancement as 8MGuo but at approximately 10-fold lower concentrations—the dose-response profile is shifted to the left. Moreover, the adjuvant activity of 7m8oGuo arises earlier and persists later than that of 8MGuo [1]. This establishes that 7m8oGuo is the more potent adjuvant per unit mass, a critical consideration for studies where compound quantity is limiting.

Potency relative to 7-methyl-8-oxoguanosine

Head-to-head

~10-fold lower concentration of 7m8oGuo needed for equivalent immunoenhancement; broader temporal window for 7m8oGuo.

Selection depends on required potency vs. kinetic profile.

In vitro murine B-cell adjuvant and mitogen assays.

Evidence Dimension	Adjuvant potency: concentration required to achieve equivalent immunoenhancement in vitro
Target Compound Data	8MGuo: achieves immunoenhancement at concentration X; narrower temporal window of adjuvant activity
Comparator Or Baseline	7-Methyl-8-oxoguanosine (7m8oGuo): achieves the SAME degree of immunoenhancement at approximately 10-fold LOWER concentration; adjuvant activity arises earlier and persists later
Quantified Difference	~10-fold leftward shift in dose-response curve favoring 7m8oGuo for adjuvanticity; 7m8oGuo also induces quantitatively greater [³H]TdR uptake as a mitogen at the same concentration optimum
Conditions	In vitro murine splenic B-cell cultures; [³H]TdR incorporation for mitogenesis; antigen-specific plaque-forming cell assays for adjuvanticity; parallel kinetic profiling

Why This Matters

For procurement decisions where maximal adjuvanticity per unit mass is critical (e.g., limited compound availability, high-throughput screening), 7m8oGuo's ~10-fold greater potency may justify its selection over 8MGuo; conversely, 8MGuo's distinct kinetic and mechanistic profile may be preferred for studies requiring a narrower temporal window of adjuvant action.

• [1] Goodman MG. Distinct effects of dual substitution on inductive and differentiative activities of C8-substituted guanine ribonucleosides. Cell Immunol. 1986;102(2):395-402. View Source

8-Mercaptoguanosine Optimal Application Scenarios Based on Quantitative Differentiation Evidence

Studying T-Cell-Independent Humoral Immunity and B-Cell Intrinsic Adjuvant Mechanisms in Cyclosporin A-Treated or Athymic Models

8MGuo is the reagent of choice when experimental designs require uncoupling B-cell activation from T-cell help. Its cyclosporin A-resistant, T cell-replacing activity—minimally affected at doses that entirely abrogate normal T-cell-dependent antibody responses—enables investigation of B-cell-intrinsic adjuvanticity pathways in congenitally athymic (nu/nu) mice or pharmacologically T-cell-depleted cultures [1]. This is essential for dissecting the T-cell-independent component of humoral responses to type 2 antigens such as TNP-Ficoll [2].

Restoring Humoral Immune Function in Immunodeficient or Immunosenescent B-Cell Models Where Membrane-Receptor-Dependent Adjuvants Are Ineffective

For studies involving aged or immunodeficient B-cell populations (e.g., xid mice, senescent murine models), 8MGuo's intracellular membrane-bypass mechanism provides a decisive advantage over membrane-receptor-dependent activators such as LPS. LPS fails to induce polyclonal Ig or enhance antigen-specific responses in aged B cells, whereas 8MGuo remains fully active [1]. 8MGuo also restores responsiveness to TNP-Ficoll in CBA/N (xid) B cells that are otherwise unresponsive to this type 2 antigen [2].

IgG Subclass-Selective Adjuvant Screening for Polysaccharide and Weak Antigen Vaccine Formulations

When the experimental endpoint requires selective quantification of class-switched (IgG1, IgG2, IgG3) antibody responses without IgM background interference, 8MGuo's 20- to 100-fold enhancement of IgG subclasses with zero effect on IgM makes it the preferred adjuvant over non-selective polyclonal B-cell activators [1]. This profile is particularly valuable for weak antigens such as pneumococcal polysaccharide, where 8MGuo reveals antibody responses otherwise undetectable with antigen alone [2].

Metabolically Stable Intracellular Probe for Studying Purine Nucleoside Signaling Independent of Catabolic Interconversion

In experiments where sustained intracellular nucleoside concentrations are required to study signaling mechanisms, 8MGuo's demonstrated metabolic stability in human lymphocyte cytosol—remaining essentially non-metabolized after 120 minutes versus the rapid catabolism of guanosine—ensures that observed biological effects are attributable to the intact parent compound rather than downstream metabolites [1]. This is critical for structure-activity relationship studies across the C8-substituted guanosine series.

Application

Selection Property

Validation Focus

T-cell-independent humoral immunity & cyclosporin A-treated/athymic models

Cyclosporin A-resistant T cell-replacing activity

B-cell intrinsic adjuvanticity pathway confirmation

Immunodeficient/immunosenescent B-cell models (xid, aged mice)

Intracellular membrane-bypass mechanism

Age-related membrane signaling defect bypass validation

IgG subclass-selective adjuvant screening (polysaccharide/weak antigens)

20–100× IgG1/2/3 enhancement without IgM modulation

Class-switched antibody response quantification

Intracellular purine nucleoside signaling probe (metabolically stable)

Sustained intact nucleoside in lymphocyte cytosol (>120 min)

Parent compound attribution vs. metabolite interference assessment

• [1] Goodman MG, Weigle WO. T cell-replacing activity of C8-derivatized guanine ribonucleosides. J Immunol. 1983 May;130(5):2042-5. PMID: 6220075. View Source
• [2] Goodman MG. Demonstration of T-cell-dependent and T-cell-independent components of 8-mercaptoguanosine-mediated adjuvanticity. Proc Soc Exp Biol Med. 1985 Sep;179(4):479-86. PMID: 3161082. View Source